![molecular formula C51H70N18O11S2 B10846418 Ac-R[CEHdFRWC]-NH2](/img/structure/B10846418.png)
Ac-R[CEHdFRWC]-NH2
Description
Ac-R[CEHdFRWC]-NH2 is a cyclic peptide and a potent agonist of the melanocortin receptor 4 (MC4R), a G protein-coupled receptor involved in energy homeostasis, appetite regulation, and sexual function . The compound features a cyclized structure with D-amino acid substitutions, including D-arginine (D-Arg) and D-phenylalanine (D-Phe), which enhance metabolic stability and receptor-binding specificity . Its pharmacological activity is characterized by an EC50 of 0.28 nM in HEK293 cells expressing human MC4R, where it induces cAMP release .
Properties
Molecular Formula |
C51H70N18O11S2 |
|---|---|
Molecular Weight |
1175.4 g/mol |
IUPAC Name |
3-[(4R,7S,10R,13R,16R,19S,22R)-22-[[(2R)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-13-benzyl-4-carbamoyl-10-[3-(diaminomethylideneamino)propyl]-16-(1H-imidazol-5-ylmethyl)-7-(1H-indol-3-ylmethyl)-6,9,12,15,18,21-hexaoxo-1,2-dithia-5,8,11,14,17,20-hexazacyclotricos-19-yl]propanoic acid |
InChI |
InChI=1S/C51H70N18O11S2/c1-27(70)62-33(13-7-17-58-50(53)54)43(74)69-40-25-82-81-24-39(42(52)73)68-47(78)37(20-29-22-60-32-12-6-5-11-31(29)32)66-44(75)34(14-8-18-59-51(55)56)63-46(77)36(19-28-9-3-2-4-10-28)65-48(79)38(21-30-23-57-26-61-30)67-45(76)35(64-49(40)80)15-16-41(71)72/h2-6,9-12,22-23,26,33-40,60H,7-8,13-21,24-25H2,1H3,(H2,52,73)(H,57,61)(H,62,70)(H,63,77)(H,64,80)(H,65,79)(H,66,75)(H,67,76)(H,68,78)(H,69,74)(H,71,72)(H4,53,54,58)(H4,55,56,59)/t33-,34-,35+,36-,37+,38-,39+,40+/m1/s1 |
InChI Key |
UNXFCHHFXJFRRB-VYZFECEFSA-N |
Isomeric SMILES |
CC(=O)N[C@H](CCCN=C(N)N)C(=O)N[C@H]1CSSC[C@H](NC(=O)[C@@H](NC(=O)[C@H](NC(=O)[C@H](NC(=O)[C@H](NC(=O)[C@@H](NC1=O)CCC(=O)O)CC2=CN=CN2)CC3=CC=CC=C3)CCCN=C(N)N)CC4=CNC5=CC=CC=C54)C(=O)N |
Canonical SMILES |
CC(=O)NC(CCCN=C(N)N)C(=O)NC1CSSCC(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCC(=O)O)CC2=CN=CN2)CC3=CC=CC=C3)CCCN=C(N)N)CC4=CNC5=CC=CC=C54)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research and Development Context
- Therapeutic Potential: Ac-R[CEHdFRWC]-NH2 is primarily used in obesity and metabolic disorder research due to MC4R's role in appetite regulation .
- Commercial Availability : The compound is marketed by Cayman Chemical (CC-41469-50) for research use, reflecting its established synthesis protocols .
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